Cas no 1184359-28-1 (1-(2-CHLOROPHENYL)HEXAN-2-AMINE)

• Product Name: 1-(2-CHLOROPHENYL)HEXAN-2-AMINE
• CAS No: 1184359-28-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5596495
• PubChem ID: 61079754
• Update Time: 2023-08-15

1-(2-CHLOROPHENYL)HEXAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPHENYL)HEXAN-2-AMINE
• Benzeneethanamine, α-butyl-2-chloro-
• 1184359-28-1
• N14500

• Inchi： 1S/C12H18ClN/c1-2-3-7-11(14)9-10-6-4-5-8-12(10)13/h4-6,8,11H,2-3,7,9,14H2,1H3
• InChI Key： FEELNQLFCILAIN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)C(N)CCCC

Computed Properties

• Exact Mass: 211.1127773g/mol
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 296.8±15.0 °C(Predicted)
• pka: 10.36±0.35(Predicted)